Cas no 85109-45-1 (3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione)
85109-45-1 structure
Product Name:3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione
CAS No:85109-45-1
MF:C6H9NO2S2
MW:191.27115893364
MDL:MFCD00456662
CID:3103694
PubChem ID:2772227
Update Time:2025-04-21
3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(Isothiocyanatomethyl)tetrahydrothiophene 1,1-dioxide
- 3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione
- 3-(isothiocyanatomethyl)-1lambda-thiolane-1,1-dione
- 85109-45-1
- BDBM50508505
- EN300-235853
- BBL028613
- 3-(isothiocyanatomethyl)-1lambda6-thiolane-1,1-dione
- Oprea1_650613
- F1294-0094
- AKOS002275116
- AKOS016047183
- STK370727
- 3-(isothiocyanatomethyl)thiolane 1,1-dioxide
- CHEMBL4466559
- VS-08871
- 3-(isothiocyanatomethyl)-1-thiolane-1,1-dione
- 3-(ISOTHIOCYANATOMETHYL)-1??-THIOLANE-1,1-DIONE
-
- MDL： MFCD00456662
- Inchi： 1S/C6H9NO2S2/c8-11(9)2-1-6(4-11)3-7-5-10/h6H,1-4H2
- InChI Key： FABOUSHMFZLIPM-UHFFFAOYSA-N
- SMILES： S1(CCC(CN=C=S)C1)(=O)=O
Computed Properties
- Exact Mass: 191.00747088Da
- Monoisotopic Mass: 191.00747088Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87Ų
3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I219866-100mg |
3-(isothiocyanatomethyl)tetrahydrothiophene 1,1-dioxide |
85109-45-1 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I219866-500mg |
3-(isothiocyanatomethyl)tetrahydrothiophene 1,1-dioxide |
85109-45-1 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | I219866-1g |
3-(isothiocyanatomethyl)tetrahydrothiophene 1,1-dioxide |
85109-45-1 | 1g |
$ 550.00 | 2022-06-04 | ||
| Chemenu | CM391994-1g |
3-(isothiocyanatomethyl)-1λ⁶-thiolane-1,1-dione |
85109-45-1 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM391994-5g |
3-(isothiocyanatomethyl)-1λ⁶-thiolane-1,1-dione |
85109-45-1 | 95%+ | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM391994-10g |
3-(isothiocyanatomethyl)-1λ⁶-thiolane-1,1-dione |
85109-45-1 | 95%+ | 10g |
$*** | 2023-05-29 | |
| Enamine | EN300-235853-0.05g |
3-(isothiocyanatomethyl)-1lambda6-thiolane-1,1-dione |
85109-45-1 | 95% | 0.05g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-235853-0.1g |
3-(isothiocyanatomethyl)-1lambda6-thiolane-1,1-dione |
85109-45-1 | 95% | 0.1g |
$553.0 | 2024-06-19 | |
| Enamine | EN300-235853-0.25g |
3-(isothiocyanatomethyl)-1lambda6-thiolane-1,1-dione |
85109-45-1 | 95% | 0.25g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-235853-0.5g |
3-(isothiocyanatomethyl)-1lambda6-thiolane-1,1-dione |
85109-45-1 | 95% | 0.5g |
$603.0 | 2024-06-19 |
3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
85109-45-1 (3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione) Related Products
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